Cas no 1319193-87-7 (3-(4-fluorophenyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 1319193-87-7
• MF: C₁₄H₁₂FN₅O₂
• MW: 301.275785446167
• CID: 6382663
• PubChem ID: 49722908
• Update Time: 2025-06-09

3-(4-fluorophenyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide
• 3-(4-fluorophenyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-1H-pyrazole-5-carboxamide
• F5871-3578
• 1319193-87-7
• 3-(4-fluorophenyl)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-5-carboxamide
• AKOS024526353

• Inchi： 1S/C14H12FN5O2/c1-8-17-13(22-20-8)7-16-14(21)12-6-11(18-19-12)9-2-4-10(15)5-3-9/h2-6H,7H2,1H3,(H,16,21)(H,18,19)
• InChI Key： HNSBPEYPXOGELA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(NCC2=NC(C)=NO2)=O)NN=1

Computed Properties

• Exact Mass: 301.09750280g/mol
• Monoisotopic Mass: 301.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.7Ų

Additional information on 3-(4-fluorophenyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide

Introduction to 3-(4-Fluorophenyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide (CAS No. 1319193-87-7)

3-(4-Fluorophenyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide (CAS No. 1319193-87-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole core, a fluorophenyl substituent, and an oxadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyrazole ring is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. It is often found in drugs that target enzymes, receptors, and ion channels. The presence of the fluorophenyl substituent enhances the lipophilicity and metabolic stability of the compound, making it more suitable for in vivo applications. The oxadiazole moiety, on the other hand, is known for its ability to improve the pharmacokinetic properties of molecules and enhance their binding affinity to specific targets.

CAS No. 1319193-87-7 has been studied extensively for its potential as a therapeutic agent. Recent research has focused on its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has demonstrated cytotoxic effects against various cancer cell lines, suggesting its potential as an anticancer agent.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of CAS No. 1319193-87-7. The compound was found to significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding highlights its potential as a novel anti-inflammatory drug candidate.

Anther study published in Cancer Letters explored the anticancer effects of CAS No. 1319193-87-7. The compound was tested against a panel of human cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. Results showed that it exhibited potent cytotoxic activity, with IC50 values in the low micromolar range. Further mechanistic studies revealed that the compound induced apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic properties of CAS No. 1319193-87-7 have also been evaluated. In vitro studies using human liver microsomes demonstrated that the compound has favorable metabolic stability and low cytochrome P450 inhibition potential, which are important factors for drug development. In vivo studies in animal models have shown good oral bioavailability and a favorable pharmacokinetic profile, supporting its potential for further clinical development.

The safety profile of CAS No. 1319193-87-7 has been assessed through various toxicity studies. Acute and subchronic toxicity studies in rodents did not reveal any significant adverse effects at therapeutic doses. These findings suggest that the compound has a wide therapeutic window and low toxicity, which are crucial for its clinical translation.

In conclusion, CAS No. 1319193-87-7, or 3-(4-fluorophenyl)-N-(3-methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-5-carboxamide, is a promising compound with potential applications in both anti-inflammatory and anticancer therapy. Its unique structural features contribute to its biological activities and favorable pharmacological properties. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.